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Compound of Interest

Compound Name: DL-Tyrosine-d2

Cat. No.: B12420609 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopic purity of commercially

available DL-Tyrosine-d2, a deuterated form of the amino acid tyrosine. This stable isotope-

labeled compound is a critical tool in various research applications, including metabolic studies,

proteomics, and as an internal standard in mass spectrometry-based quantification.

Understanding its isotopic purity is paramount for accurate experimental design and data

interpretation.

Data on Isotopic Purity
The isotopic purity of a deuterated compound refers to the percentage of molecules in which

the intended hydrogen atoms have been replaced by deuterium. Commercially available DL-
Tyrosine-d2 is typically offered with high isotopic enrichment. The data below is compiled from

various suppliers of stable isotope-labeled compounds. It is important to note that specific

isotopic purity can vary between batches, and researchers should always refer to the certificate

of analysis for the specific lot they are using.
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Compound Name
Deuteration
Position

Isotopic Purity
(Atom % D)

Chemical Purity

DL-Tyrosine (3,3-D₂) 3,3 98% ≥98%

DL-Tyrosine (ring-3,5-

D₂)
ring-3,5 98% ≥98%

L-Tyrosine (3,3-D₂) 3,3 98% ≥98%[1]

L-Tyrosine (ring-3,5-

D₂)
ring-3,5 98% ≥98%[2]

Determination of Isotopic Purity: Experimental
Protocols
The determination of isotopic purity for deuterated compounds like DL-Tyrosine-d2 is a critical

quality control step. The most common and reliable methods employed are high-resolution

mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[3]

High-Resolution Mass Spectrometry (LC-ESI-HRMS)
Liquid chromatography-electrospray ionization-high-resolution mass spectrometry is a powerful

technique for determining isotopic enrichment.[3][4]

Methodology:

Sample Preparation: A solution of the DL-Tyrosine-d2 standard is prepared in a suitable

solvent (e.g., a mixture of water and acetonitrile with a small amount of formic acid).

Chromatographic Separation: The sample is injected into a liquid chromatography system to

separate the analyte of interest from any potential impurities.

Ionization: The eluent from the LC column is introduced into an electrospray ionization (ESI)

source, which generates gas-phase ions of the DL-Tyrosine-d2 molecules.

Mass Analysis: The ions are then analyzed by a high-resolution mass spectrometer (e.g.,

Time-of-Flight (TOF) or Orbitrap). The high resolution allows for the separation and accurate
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mass measurement of the different isotopologues (molecules with different numbers of

deuterium atoms).

Data Analysis:

A full scan mass spectrum is acquired.

The isotopic cluster of the molecular ion is examined.

The relative abundance of the ion corresponding to the fully deuterated species (d2) is

compared to the abundances of ions with fewer deuterium atoms (d1, d0) and any

naturally occurring isotopes (e.g., ¹³C).

The isotopic purity is calculated based on the relative intensities of these peaks.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides information about the structure of the molecule and the position of

the deuterium labels.

Methodology:

Sample Preparation: The DL-Tyrosine-d2 sample is dissolved in a suitable deuterated

solvent (e.g., D₂O or DMSO-d₆).

¹H NMR Spectroscopy:

A proton NMR spectrum is acquired.

The absence or significant reduction of signals at the positions where deuterium has been

incorporated confirms the deuteration.

The integration of the remaining proton signals can be used to estimate the level of

deuteration.

²H NMR Spectroscopy:
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A deuterium NMR spectrum can be acquired to directly observe the deuterium signals,

confirming their presence and chemical environment.

¹³C NMR Spectroscopy:

Carbon-13 NMR can also be used to confirm the positions of deuteration due to the effect

of deuterium on the chemical shifts of adjacent carbon atoms.

Workflow for Isotopic Purity Determination
The following diagram illustrates the general workflow for the determination of the isotopic

purity of DL-Tyrosine-d2.
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Caption: Workflow for Determining the Isotopic Purity of DL-Tyrosine-d2.

This comprehensive approach, combining both high-resolution mass spectrometry and NMR

spectroscopy, ensures an accurate and reliable determination of the isotopic purity of DL-
Tyrosine-d2, providing researchers with the confidence needed for their demanding

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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